Cas no 1101173-93-6 (3-Bromo-1,2,4-thiadiazol-5-amine)

• Product Name: 3-Bromo-1,2,4-thiadiazol-5-amine
• CAS No: 1101173-93-6
• MF: C₂H₂BrN₃S
• MW: 180.02637720108
• MDL: MFCD13193591
• CID: 841823
• PubChem ID: 46835778
• Update Time: 2025-06-10

3-Bromo-1,2,4-thiadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1,2,4-thiadiazol-5-amine
• 3-bromo-5-amino-1,2,4-thiadiazole
• 5-amino-3-bromo-1,2,4-thiadiazole
• CS-0035049
• SCHEMBL2876007
• MFCD13193591
• CS-15522
• EN300-213124
• AKOS006336181
• CS-WAA0103
• DTXSID40676586
• BUB17393
• OIAWLUSVPFSBCK-UHFFFAOYSA-N
• 1101173-93-6
• DB-059976

• MDL： MFCD13193591
• Inchi： 1S/C2H2BrN3S/c3-1-5-2(4)7-6-1/h(H2,4,5,6)
• InChI Key： OIAWLUSVPFSBCK-UHFFFAOYSA-N
• SMILES： BrC1=NSC(N)=N1

Computed Properties

• Exact Mass: 178.91500
• Monoisotopic Mass: 178.91528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.04000
• LogP: 1.46400

3-Bromo-1,2,4-thiadiazol-5-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-1,2,4-thiadiazol-5-amine

Comprehensive Overview of 3-Bromo-1,2,4-thiadiazol-5-amine (CAS No. 1101173-93-6): Properties, Applications, and Industry Insights

3-Bromo-1,2,4-thiadiazol-5-amine (CAS No. 1101173-93-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated thiadiazole derivative features a unique molecular structure, combining a thiadiazole ring with an amine group at the 5-position and a bromine atom at the 3-position. Its distinct chemical properties make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the development of novel antimicrobial agents and crop protection chemicals.

The growing demand for heterocyclic compounds in drug discovery has positioned 3-Bromo-1,2,4-thiadiazol-5-amine as a compound of interest. Researchers are particularly focused on its potential role in addressing antibiotic resistance, a critical global health challenge. Recent studies suggest that derivatives of this compound may exhibit activity against resistant bacterial strains, aligning with the pharmaceutical industry's push for next-generation anti-infectives. Additionally, its application in agrochemical formulations has been explored for developing more sustainable pest control solutions.

From a chemical perspective, 3-Bromo-1,2,4-thiadiazol-5-amine demonstrates remarkable stability and reactivity patterns. The presence of both electron-withdrawing bromine and electron-donating amine groups creates interesting electronic effects that influence its behavior in various synthetic pathways. This duality makes it particularly useful in cross-coupling reactions and nucleophilic substitutions, common transformations in medicinal chemistry. The compound's molecular weight of 179.99 g/mol and its specific spectroscopic characteristics (including distinct NMR and mass spectral patterns) facilitate its identification and quality control in research settings.

The synthesis of 3-Bromo-1,2,4-thiadiazol-5-amine typically involves bromination reactions of precursor thiadiazole compounds, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in green chemistry approaches have led to improved synthetic methods that reduce environmental impact while maintaining efficiency. These developments respond to the increasing industry focus on sustainable chemical production and reduced waste generation in synthetic organic chemistry.

In the context of material science applications, researchers have investigated 3-Bromo-1,2,4-thiadiazol-5-amine as a potential building block for functional materials. Its ability to participate in various polymerization reactions and form stable coordination complexes with metals has opened possibilities in developing advanced polymeric materials with specialized electronic or optical properties. This aligns with current trends in smart material development and organic electronics, where heterocyclic compounds play increasingly important roles.

Quality control and analytical characterization of 3-Bromo-1,2,4-thiadiazol-5-amine require sophisticated techniques. High-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed to verify purity, while X-ray crystallography has been used to confirm its molecular structure. These analytical methods ensure the compound meets the stringent requirements for pharmaceutical intermediates and research chemicals, addressing concerns about compound purity standards in scientific applications.

The commercial availability of 3-Bromo-1,2,4-thiadiazol-5-amine has expanded in recent years, with several specialty chemical suppliers offering it for research purposes. However, researchers should carefully evaluate supplier reliability and certificate of analysis details when sourcing this compound. Proper handling and storage conditions, including protection from moisture and light, are essential to maintain its stability over time, reflecting broader concerns about chemical storage best practices in laboratory settings.

Looking forward, the scientific community anticipates growing applications for 3-Bromo-1,2,4-thiadiazol-5-amine in various fields. Its potential in medicinal chemistry continues to be explored, with particular interest in its role as a precursor for kinase inhibitors and other targeted therapies. The compound's versatility also suggests possible applications in catalysis and materials science, where its unique structural features could contribute to innovative solutions in these rapidly evolving disciplines.